molecular formula C₈₃H₁₂₇N₂₅O₃₄S B1574820 NH2-QGGYTMHQDQEGDTDAGLK-COOH

NH2-QGGYTMHQDQEGDTDAGLK-COOH

Cat. No. B1574820
M. Wt: 2051.11
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

NH2-QGGYTMHQDQEGDTDAGLK-COOH is a synthetic peptide chain with an amine group attached to glutamine and an carboxyl group attached to lysine.

Scientific Research Applications

Intracellular Trafficking and Toxicity

  • Research demonstrates that nanoparticles with differing surface functionalities (NH2 or COOH) exhibit distinct intracellular uptake and transport kinetics, which are crucial for understanding their biological consequences and applications in bioimaging and medical fields (Manshian et al., 2017).

Nanoparticle Surface Chemistry and Size

  • The surface chemistry and size of nanoparticles, like quantum dots (QDs), significantly influence their uptake and toxicity in cellular environments. This understanding is vital for designing safer nanoparticles for biomedical applications (Clift et al., 2008).

Functional Group Modulation in Quantum Dots

  • Alterations in the functional groups of quantum dots, such as –NH2 and –COOH, can affect their optical properties, which is essential for enhancing their applications in fields like imaging and sensing (Tang et al., 2019).

Quantum Dot Cytotoxicity and Surface Chemistries

  • Different surface chemistries of quantum dots result in varying levels of cytotoxicity and cellular interactions, crucial for their safe use in biological and medical applications (Clift et al., 2011).

Photocatalysis for CO2 Reduction

  • The combination of quantum dots with functionalized materials, such as NH2-modified frameworks, can significantly improve photocatalytic activities, such as CO2 reduction, which is critical for environmental remediation and energy conversion (Wan et al., 2019).

Intracellular Fate of Quantum Dots

  • The intracellular localization of quantum dots, influenced by their surface chemistry, plays a key role in determining their potential hazardous effects, highlighting the importance of understanding these interactions for biomedical applications (Clift et al., 2011).

Surface Functionalization in Biomaterials

  • Surface functionalization techniques, including NH2 and COOH modifications, can significantly impact the biological responses of biomaterials, which is crucial for their application in tissue engineering and regenerative medicine (Mussano et al., 2017).

properties

Product Name

NH2-QGGYTMHQDQEGDTDAGLK-COOH

Molecular Formula

C₈₃H₁₂₇N₂₅O₃₄S

Molecular Weight

2051.11

sequence

One Letter Code: QGGYTMHQDQEGDTDAGLK

Origin of Product

United States

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